2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene

• IUPAC Name: 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene
• InChI: InChI=1S/C17H20O3/c1-13-5-4-6-15(11-13)19-9-10-20-16-8-7-14(2)12-17(16)18-3/h4-8,11-12H,9-10H2,1-3H3
• InChI Key: YPVDYYVQAVUEEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCOC2=C(C=C(C=C2)C)OC
• Molecular Formula: C17H20O3
• Molecular Weight: 272.34 g/mol

Description

2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene is an organic compound with a complex structure that includes a benzene ring substituted with methoxy, methyl, and phenoxyethoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene typically involves multiple steps, starting with the preparation of intermediate compounds. One common route involves the alkylation of 2-methoxy-4-methylphenol with 3-methylphenol in the presence of a suitable base and solvent. The reaction conditions often include elevated temperatures and the use of catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors and advanced purification techniques such as distillation and chromatography to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or other reduced forms.

Substitution: Electrophilic aromatic substitution reactions can introduce new substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nitrating agents (HNO₃) are used under acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce halogenated or nitrated derivatives .

Scientific Research Applications

2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its use as a probe in biochemical assays.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development and its effects on specific molecular targets.

Industry: It is used in the production of specialty chemicals, including fragrances, dyes, and polymers

Mechanism of Action

The mechanism of action of 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical processes. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2-methoxy-4-methylphenol: A simpler compound with similar functional groups but lacking the phenoxyethoxy substitution.

3-methylphenol: Another related compound with a methyl group on the benzene ring but without the methoxy and phenoxyethoxy groups.

Uniqueness

2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene is unique due to its combination of functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications where these properties are advantageous .